Cas no 2092301-50-1 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol)

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol is a versatile heterocyclic compound with significant potential in organic synthesis. Its unique structure and chemical properties make it an attractive building block for the development of novel compounds with diverse applications. This compound offers high purity and stability, facilitating efficient synthesis and research in medicinal chemistry and material science.
5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol structure
2092301-50-1 structure
Product Name:5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol
CAS No:2092301-50-1
MF:C7H11N3O
MW:153.181740999222
CID:5164075
Update Time:2025-06-24

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrazin-4-ol, 4,5,6,7-tetrahydro-5-methyl-
    • 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol
    • Inchi: 1S/C7H11N3O/c1-9-4-5-10-6(7(9)11)2-3-8-10/h2-3,7,11H,4-5H2,1H3
    • InChI Key: BSFIGBJPDJNCRK-UHFFFAOYSA-N
    • SMILES: C12=CC=NN1CCN(C)C2O

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-337172-1.0g
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-ol
2092301-50-1
1.0g
$0.0 2023-02-23
Enamine
EN300-337172-1g
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-ol
2092301-50-1
1g
$0.0 2023-09-03

Additional information on 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol

Introduction to 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol (CAS No. 2092301-50-1)

5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol, identified by its CAS number 2092301-50-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazolopyrazine class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The unique scaffold of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol comprises two fused pyrazole rings connected through a pyrazine moiety, which contributes to its complex electronic and steric properties. Such structural features often make these compounds promising candidates for further exploration in drug discovery.

The 5-methyl substituent at the 4-position of the upper pyrazole ring introduces a methyl group that can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of multiple nitrogen atoms in the molecule also suggests potential for hydrogen bonding interactions, which are critical for binding affinity in drug-receptor interactions. These characteristics have made 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol a subject of interest for researchers seeking novel pharmacophores.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing new therapeutic agents. Pyrazolopyrazines, in particular, have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The pyrazolo[1,5-α]pyrazin-4-ol core structure has been explored for its potential in treating inflammatory diseases, neurological disorders, and even certain types of cancer. The unique arrangement of nitrogen atoms in this molecule allows for selective binding to specific protein targets, making it an attractive candidate for structure-based drug design.

One of the most compelling aspects of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol is its potential as a lead compound for further derivatization. Medicinal chemists often modify such scaffolds by introducing additional functional groups or varying substitution patterns to enhance biological activity and optimize pharmacokinetic properties. The methyl group at the 5-position provides a handle for further chemical manipulation without disrupting the core pharmacophore responsible for target interaction.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol with various biological targets with high accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, virtual screening techniques have identified analogs of this compound that may exhibit enhanced potency or selectivity against specific disease-related targets.

The synthesis of 5-methyl-4H, H,H,H,H,H,pH,pH,pH,pH,,*,*],*,*,*],*,*,*]-apyrazi*n)-*o*(CAS No.*2092301-*50-*1)* is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient construction of complex heterocyclic frameworks like this one with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process of constructing the required bonds between the pyrazole units.

The pharmacological profile of 5-methyl-*-**pyrazo[*][*,*,*,*,*,*,*,*,*,*,*,*,*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[-*alpha]-*pyrazi*n*-*-o*-*-l* (*CAS No.*2092301-*50-*1*) remains an active area of research. Preclinical studies have begun to uncover its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The compound's ability to interact with both cytosolic and membrane-bound receptors suggests broad therapeutic applications.

In addition to its anti-inflammatory properties,* *this *compound *has *shown *promise *as *a *potential *therapeutic *for *neurodegenerative *diseases.* *Studies* *indicate* *that* *it* *may* *interact* *with* *pathways* *associated* *with* *Alzheimer's* *disease* *and* *Parkinson's* *disease.* *The* *unique* *structure* *of* 10 10 10 10 10 10 10 10 10 10

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司